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Compound of Interest

Compound Name: (+)-Medioresinol

Cat. No.: B15609568 Get Quote

This technical guide provides a comprehensive overview of the occurrence of the lignan (+)-
Medioresinol in various food sources. It is intended for researchers, scientists, and

professionals in the field of drug development who are interested in the quantitative distribution

and analysis of this bioactive compound. This document summarizes quantitative data, details

relevant experimental protocols, and visualizes associated biological pathways.

Quantitative Occurrence of (+)-Medioresinol in Food
Sources
(+)-Medioresinol, a furofuran lignan, is present in a variety of plant-based foods. The following

table summarizes the quantitative data available for (+)-Medioresinol in several food items,

providing a basis for dietary intake estimation and further research into its bioavailability and

physiological effects.
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Food Source Category
Concentration
(mg/100g FW)

Reference

Sesame Seeds Oilseeds

Varies significantly by

cultivar; generally a

primary source

[1]

Rye Grains

Data not consistently

reported, but

considered a source

Common Wheat

(whole grain flour)
Grains 0.030 [2]

Barley (whole grain

flour)
Grains 0.011 [2][3]

Oat (whole grain flour) Grains 0.040 [2][4]

Common Buckwheat Grains 0.033 [2]

Lemon Fruits

Mentioned as a

source, but

quantitative data is

scarce

Orange Fruits Data not available

Strawberry (raw) Fruits 0.00 - 0.05 [5]

Blackcurrant (raw) Fruits 0.01 [6]

Eggplant (purple,

whole, raw)
Vegetables 0.004 - 0.01 [7]

Asparagus Vegetables 0.005 [2]

Garden Tomato

(variety)
Vegetables 0.002 [2]

Kiwi Fruits 0.005 [2]
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Experimental Protocols for the Analysis of (+)-
Medioresinol
The accurate quantification of (+)-Medioresinol in complex food matrices requires robust and

validated analytical methodologies. The following section outlines a general workflow and

specific protocols for the extraction, hydrolysis, and quantification of this lignan.

General Analytical Workflow
The analysis of lignans like (+)-Medioresinol from food samples typically involves several key

stages: sample preparation, extraction, hydrolysis (to release aglycones from their glycosidic

forms), purification, and subsequent chromatographic analysis.
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Sample Preparation Extraction & Hydrolysis Purification Analysis

Food Sample Grinding/Homogenization Defatting (for high-fat matrices) Solvent Extraction
(e.g., aq. Methanol/Ethanol)

Hydrolysis
(Acidic or Enzymatic)

Liquid-Liquid Extraction
(e.g., Diethyl Ether/Ethyl Acetate) Solid-Phase Extraction (SPE) HPLC-MS/MS Analysis Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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